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Compound of Interest

Compound Name: Cyclopentadecane

Cat. No.: B1582441

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentadecane, with the CAS number 295-48-7, is a macrocyclic alkane composed of a
fifteen-carbon ring.[1] As a saturated hydrocarbon, it is a waxy, white solid at room temperature.
[2] Its simple, non-polar structure and large ring size confer unique physicochemical properties
that make it a subject of interest in various scientific and industrial fields, including as a
precursor in the fragrance industry and potentially as a component in advanced materials and
formulations.[1] This technical guide provides a comprehensive overview of the core properties,
experimental protocols, and potential applications of Cyclopentadecane, with a focus on its
relevance to research and drug development.

Physicochemical Properties

The fundamental physical and chemical characteristics of Cyclopentadecane are summarized
in the tables below. These properties are critical for its handling, application, and analysis.

Table 1: General and Physical Properties of Cyclopentadecane
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Property Value Reference(s)
CAS Number 295-48-7 [2]

Molecular Formula CisH3o [2]

Molecular Weight 210.40 g/mol [3]
Appearance White solid, powder, or crystals  [2]

Melting Point 61.3-64°C [2][4]

Boiling Point 45—-60 °C at 5 Torr [4]

Density 0.8364 g/cm?3 [4]

Refractive Index 1.4592 [2]

Table 2: Solubility and Safety Data of Cyclopentadecane
Property Value Reference(s)
Solubility Soluble in- acetone.[2] 2]
Insoluble in water.
Flash Point 124.9 °C [2]
Hazard Codes N/A [2]

Safety Statements

Not classified as a hazardous

substance.

Spectroscopic Data

The structural elucidation of Cyclopentadecane is primarily achieved through various

spectroscopic techniques. Due to the high symmetry of the molecule, its NMR spectra are

characteristically simple.

Table 3: Spectroscopic Data for Cyclopentadecane
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Technique Expected Peaks/Signals
H NMR A single peak is expected for the 30 equivalent
protons.
A single peak is expected for the 15 equivalent
13C NMR

carbon atoms.

R Spect The spectrum is dominated by C-H stretching
ectrosco
P Py and bending vibrations characteristic of alkanes.

The molecular ion peak (M+) is observed at m/z

Mass Spectrometry 210

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of
Cyclopentadecane.

Synthesis: Wolff-Kishner Reduction of
Cyclopentadecanone

A common method for the synthesis of Cyclopentadecane is the Wolff-Kishner reduction of its
corresponding ketone, Cyclopentadecanone.[5][6] This reaction effectively removes the
carbonyl group.

Experimental Workflow: Synthesis of Cyclopentadecane

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.jk-sci.com/blogs/resource-center/wolff-kishner-reduction
https://www.alfa-chemistry.com/resources/wolff-kishner-reduction.html
https://www.benchchem.com/product/b1582441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

[ Cyclopentadecanone j Hydrazine Hydrate [ Potassium Hydroxide ] Diethylene Glycol

Reaction

e

eat under Reflux w

(180-200 °C)
k-up

Wor|
\

[ Cool to Room Temperature ]

Cj
Y
Extract with Ether
\4

Dilute with Water

[ Wash with Water & Brine j

Y

[ Dry over NazSOa ]

Y

[ Concentrate in vacuo ]

Product
\

[ Crude Cyclopentadecane ]

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cyclopentadecane.
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Protocol:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine
Cyclopentadecanone, a slight excess of hydrazine hydrate, and potassium hydroxide in
diethylene glycol.

» Reaction: Heat the mixture to reflux (approximately 180-200 °C) and maintain for 3-4 hours.
The reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature.
 Dilute the reaction mixture with water and transfer it to a separatory funnel.

o Extract the aqueous layer with diethyl ether (3 x 50 mL).

o Combine the organic extracts and wash successively with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield crude Cyclopentadecane.

Purification: Recrystallization

The crude Cyclopentadecane can be purified by recrystallization to obtain a crystalline solid.

[71L8]

Experimental Workflow: Purification of Cyclopentadecane
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Caption: Workflow for the purification of Cyclopentadecane.
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Protocol:

» Dissolution: Place the crude Cyclopentadecane in an Erlenmeyer flask and add a minimal
amount of hot acetone to dissolve the solid completely.

o Crystallization: Allow the solution to cool slowly to room temperature. Once crystals begin to
form, place the flask in an ice bath to maximize crystal formation.

« Isolation: Collect the crystals by vacuum filtration using a Buichner funnel.

e Washing: Wash the crystals with a small amount of ice-cold acetone to remove any
remaining impurities.

e Drying: Allow the crystals to air dry completely or dry them in a vacuum oven.

Analytical Methods

Logical Relationship: Analytical Techniques for Cyclopentadecane
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Caption: Analytical techniques for characterizing Cyclopentadecane.
4.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy[9][10]

o Sample Preparation: Dissolve 5-10 mg of Cyclopentadecane in approximately 0.6-0.7 mL of
a suitable deuterated solvent (e.g., CDCIz) in an NMR tube.

e Analysis: Acquire 1H and 3C NMR spectra. The high symmetry of Cyclopentadecane
results in a single, sharp peak in both the proton and carbon spectra, confirming the
equivalence of all CHz groups.

4.3.2. Infrared (IR) Spectroscopy[11][12]
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o Sample Preparation (KBr Pellet): Grind 1-2 mg of Cyclopentadecane with ~100 mg of dry
KBr powder using an agate mortar and pestle. Press the mixture into a thin, transparent
pellet using a hydraulic press.

e Analysis: Obtain the IR spectrum. The spectrum should exhibit characteristic C-H stretching
and bending frequencies for a saturated alkane and, importantly, the absence of a carbonyl
(C=0) peak if the starting material was Cyclopentadecanone.

4.3.3. Gas Chromatography-Mass Spectrometry (GC-MS)[13][14]

o Sample Preparation: Prepare a dilute solution of Cyclopentadecane in a volatile organic
solvent (e.g., hexane or ethyl acetate).

e Analysis: Inject the sample into the GC-MS system. The gas chromatogram will indicate the
purity of the sample, with a single major peak expected for pure Cyclopentadecane. The
mass spectrum will show the molecular ion peak at m/z 210, along with a characteristic
fragmentation pattern for a large cycloalkane.

Applications in Drug Development

While Cyclopentadecane itself is not an active pharmaceutical ingredient (API), its properties
as a macrocyclic hydrocarbon suggest potential applications in drug formulation and delivery.
Macrocyclic compounds, in general, are being explored for their ability to act as drug delivery
vehicles.[15][16][17]

» Excipient in Topical Formulations: Due to its non-toxic and non-irritating nature,
Cyclopentadecane can be used as an emollient and solvent in creams, ointments, and
other topical formulations.[2] Its waxy texture can provide desirable consistency and skin-
feel.

e Vehicle for Poorly Soluble Drugs: The hydrophobic nature of Cyclopentadecane makes it a
potential candidate for solubilizing and formulating poorly water-soluble drugs, particularly for
lipid-based drug delivery systems.[1][18] The large, flexible ring structure may allow for the
encapsulation or association of drug molecules.

» Component of Controlled-Release Systems: As a stable, inert material, Cyclopentadecane
could be incorporated into polymer matrices or other systems to modulate the release rate of
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entrapped drugs.

Further research is required to fully explore the potential of Cyclopentadecane and other
macrocyclic alkanes as functional excipients in modern drug delivery systems. Their
biocompatibility and unique physicochemical properties make them an interesting class of
molecules for pharmaceutical scientists.

Safety and Handling

Cyclopentadecane is not classified as a hazardous substance.[2] However, standard
laboratory safety practices should always be followed.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated
area.

o Storage: Store in a cool, dry place away from heat and open flames. Keep the container
tightly closed.

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when
handling.

Conclusion

Cyclopentadecane is a macrocyclic alkane with well-defined physicochemical and
spectroscopic properties. Standard organic chemistry techniques can be employed for its
synthesis, purification, and analysis. While its direct applications in drug development are not
yet established, its characteristics as a non-toxic, lipophilic, and stable molecule suggest its
potential as a functional excipient in various pharmaceutical formulations. This guide provides a
foundational understanding of Cyclopentadecane for researchers and professionals interested
in exploring its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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